Cas no 442851-31-2 (ecteinascidin 770 S-oxide)

• Product Name: ecteinascidin 770 S-oxide
• CAS No: 442851-31-2
• MF: C₄₀H₄₂N₄O₁₁S
• MW: 786.84668970108
• CID: 2037624
• Update Time: 2025-04-21

ecteinascidin 770 S-oxide Chemical and Physical Properties

Names and Identifiers

• ecteinascidin 770 S-oxide
• ecteinascidin 786
• (-)-Ecteinascidin 786

• Inchi： 1S/C40H42N4O11S/c1-17-9-21-10-23-24(13-41)44-25-14-52-39(48)40(22-12-27(50-5)26(46)11-20(22)7-8-42-40)15-56(49)38(32(44)31(43(23)4)28(21)33(47)34(17)51-6)30-29(25)37-36(53-16-54-37)18(2)35(30)55-19(3)45/h9,11-12,23-25,31-32,38,42,46-47H,7-8,10,14-16H2,1-6H3
• InChI Key： RRCYSJADSSZEAZ-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC2CCNC3(C(=O)OCC4C5C(C(C6N4C(C#N)C4CC7C(C6N4C)=C(O)C(OC)=C(C)C=7)S(=O)C3)=C(OC(=O)C)C(C)=C3C=5OCO3)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 55
• XLogP3: 0.101000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines